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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B3426625 Get Quote

5-Aminotetrazole (5-AT) has emerged as a critical component in the formulation of modern,

azide-free gas generants, primarily for automotive airbag inflators and other pyrotechnic

applications. Its high nitrogen content (82.3%), favorable thermal stability, and the production of

environmentally benign nitrogen gas upon combustion make it an attractive alternative to toxic

sodium azide. This document provides detailed application notes, experimental protocols, and

performance data for researchers, scientists, and drug development professionals working with

5-aminotetrazole-based gas generant compositions.

Core Principles and Formulations
5-Aminotetrazole serves as a high-energy fuel in gas generant compositions. When combined

with an oxidizing agent, it undergoes rapid combustion to produce a large volume of gas,

primarily nitrogen (N₂). The performance characteristics of the gas generant, such as burn rate,

gas yield, and combustion temperature, are highly dependent on the choice of oxidizer, the

fuel-to-oxidizer ratio, and the presence of any additives.

Common oxidizers used in conjunction with 5-aminotetrazole include potassium nitrate

(KNO₃), strontium nitrate (Sr(NO₃)₂), potassium perchlorate (KClO₄), and sodium periodate

(NaIO₄).[1][2][3] Metal oxides such as copper(II) oxide (CuO), iron(III) oxide (Fe₂O₃), and

manganese dioxide (MnO₂) are often incorporated as catalysts or coolants to modify the burn

rate and reduce the combustion temperature.[1][2][4]

It is crucial to use substantially anhydrous 5-aminotetrazole in gas generant formulations, as

the hydrated form can lead to unacceptably low burning rates.[5]
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Performance Data of 5-Aminotetrazole Based Gas
Generants
The following tables summarize key performance data from various studies on 5-
aminotetrazole gas generant compositions.
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Note: Data is compiled from various sources and experimental conditions may vary. Direct

comparison between different studies should be made with caution. "ips" stands for inches per

second.

Experimental Protocols
Preparation of 5-Aminotetrazole Gas Generant
Compositions
This protocol describes the general procedure for preparing a 5-aminotetrazole-based gas

generant formulation.

Materials:

Anhydrous 5-Aminotetrazole (fuel)

Selected Oxidizer(s) (e.g., KNO₃, Sr(NO₃)₂)

Selected Additive(s) (e.g., CuO, Fe₂O₃)

Binder (optional, e.g., clay, silica)

Anhydrous ethanol

Planetary ball mill

Drying oven

Sieve (e.g., 180-mesh)

Hydraulic press

Procedure:

Milling of 5-Aminotetrazole: Due to its tendency to form large crystals, raw 5-
aminotetrazole should be milled to a fine, uniform particle size. A common procedure

involves mixing the 5-AT with anhydrous ethanol (e.g., in a 1:3 ratio) and grinding in a

planetary ball mill for 24 hours at 150 rpm.[8]
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Drying: The milled 5-AT slurry is then dried in an oven to remove the ethanol. A typical drying

process is 8 hours at a controlled temperature.[8]

Sieving: The dried 5-AT is passed through a fine-mesh sieve (e.g., 180-mesh) to ensure a

consistent particle size.[7][8]

Blending: The finely powdered anhydrous 5-aminotetrazole is then dry-blended with the

desired oxidizer(s) and additive(s) in the predetermined weight percentages.

Slurry Formation (Optional but Recommended): A water slurry of the blended composition

can be prepared to ensure intimate mixing of the components.[5]

Drying of the Mixture: The slurry is then dried in a vacuum oven at a controlled temperature

(e.g., 150-170°F) until the moisture content is significantly reduced.[5]

Pellet Pressing: The dried gas generant powder is then pressed into pellets of a specific

density using a hydraulic press. For compositions that are difficult to press in their anhydrous

form, pressing can be done while the material is still in a hydrated state, followed by a final

drying step.[5]

Final Drying: The pressed pellets are dried further (e.g., at 110°C for 12 hours) to ensure the

5-aminotetrazole is in its substantially anhydrous form.[5]

Thermal Analysis of Gas Generant Compositions
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential

for characterizing the thermal decomposition behavior and stability of the gas generant.

Instrumentation:

Simultaneous Thermal Analyzer (TGA/DSC)

Procedure:

A small sample of the gas generant composition (typically 1-2 mg) is placed in an alumina

pan.[8]
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The sample is heated from room temperature to a final temperature (e.g., 800°C) at a

controlled heating rate (e.g., 5, 10, 15, or 20°C/min).[8]

The analysis is conducted under an inert atmosphere, typically a continuous flow of nitrogen

gas (e.g., 100 ml/min).[8]

The TGA curve will show the mass loss of the sample as a function of temperature,

indicating the decomposition stages. The DSC curve will show the heat flow, indicating

whether the decomposition processes are exothermic or endothermic.

Closed Vessel Combustion Test for Gas Generant
Performance
This test is used to evaluate the gas generation performance, including the maximum pressure

and rate of pressure rise, upon combustion in a confined volume.

Instrumentation:

Closed vessel (e.g., 4-liter chimney-type strand burner)[9]

Ignition system

Pressure transducer

Data acquisition system

Procedure:

A known mass of the gas generant pellets is placed inside the closed vessel.

The vessel is sealed and pressurized to a specific initial pressure (e.g., 2 MPa), as some

compositions may not ignite at lower pressures.[9]

The gas generant is ignited using an appropriate ignition source.

The pressure inside the vessel is recorded as a function of time using the pressure

transducer and data acquisition system.
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The resulting pressure-time curve is analyzed to determine the maximum pressure reached

and the rate of pressure rise, which are indicative of the gas yield and burn rate, respectively.
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Caption: Typical components of a 5-Aminotetrazole based gas generant formulation.
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Caption: Experimental workflow for the preparation and evaluation of 5-AT gas generants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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